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Abstract

This technical guide provides an in-depth analysis of the key physical properties of titanium(IV)
ethoxide (Ti(OC₂H₅)₄), with a primary focus on its boiling and melting points. Titanium(IV)
ethoxide is a critical precursor in the synthesis of various titanium-based materials, making a

thorough understanding of its physical characteristics essential for its application in research,

materials science, and pharmaceutical development. This document summarizes quantitative

data, outlines detailed experimental protocols for property determination, and includes a visual

workflow to facilitate comprehension.

Introduction
Titanium(IV) ethoxide, also known as tetraethyl titanate, is a metal alkoxide that exists as a

colorless to pale yellow viscous liquid at room temperature.[1][2] It is widely utilized as a

precursor in the sol-gel synthesis of titanium dioxide (TiO₂) nanoparticles and thin films, which

have applications in photocatalysis, antimicrobial coatings, and the fabrication of dye-sensitized

solar cells.[3][4] The physical properties of titanium(IV) ethoxide, particularly its boiling and

melting points, are crucial for controlling reaction conditions, ensuring purity, and enabling its

use in various deposition techniques like chemical vapor deposition (CVD).[3]
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The physical properties of titanium(IV) ethoxide can vary slightly depending on its purity and

the presence of any solvents or other alkoxides. The following table summarizes the key

physical data reported in the literature.

Property Value Source(s)

Melting Point -40 °C [1][2][5]

54 °C [6][7]

Boiling Point 122 °C [1]

150-152 °C [5][6][8]

110-115 °C [2]

150-152 °C at 10 mmHg [9][10]

122 °C at 1 mmHg [11]

138 °C at 5 mmHg [7]

Density 1.107 g/mL [1]

1.088 g/mL at 25 °C [5][9][10]

1.107 g/mL at 20 °C [11]

Appearance
Pale yellow to clear viscous

liquid
[1]

Colorless liquid [5][6]

Colorless to dark yellow

viscous liquid or crystals
[2]

Solubility in Water Reacts with water / Hydrolysis [1][8]

Molecular Formula Ti(C₂H₅O)₄ or C₈H₂₀O₄Ti [1][5]

Molecular Weight 228.11 g/mol [5]

228.15 g/mol [8]

228.14 g/mol [11]
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Experimental Protocols for Physical Property
Determination
Accurate determination of boiling and melting points is fundamental for the characterization and

quality control of titanium(IV) ethoxide.

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[12] For pure crystalline compounds, this transition occurs over a narrow temperature

range.[12]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the solidified titanium(IV) ethoxide is introduced

into a capillary tube, which is then sealed at one end.[12][13] The sample should be packed

to a height of 1-2 mm.[12][13]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube with an oil bath.[14] The capillary is positioned adjacent to a

thermometer.[13][14]

Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute, to

ensure uniform temperature distribution.[14]

Observation: The temperature at which the first crystal begins to melt and the temperature at

which the last crystal disappears are recorded. This provides the melting point range.[12][14]

For a pure substance, this range should be narrow (0.5-1°C).[12]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, causing the liquid to transition into a gaseous state.[12]

Methodology: Capillary Tube Inversion Method
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Sample Preparation: A small amount of liquid titanium(IV) ethoxide is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid in the test

tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in an oil

bath.[15]

Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary

tube will expand and exit as a stream of bubbles.

Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat source is then removed, and the liquid is allowed to cool slowly.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid just

begins to enter the capillary tube is recorded as the boiling point. This is the point where the

vapor pressure of the liquid equals the external pressure.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of titanium(IV) ethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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